Cas no 165196-44-1 (tert-butyl N-2-(prop-2-enamido)ethylcarbamate)

• Product Name: tert-butyl N-2-(prop-2-enamido)ethylcarbamate
• CAS No: 165196-44-1
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• MDL: MFCD24468676
• CID: 1345638
• PubChem ID: 15479668
• Update Time: 2025-06-08

tert-butyl N-2-(prop-2-enamido)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [2-[(1-oxo-2-propenyl)amino]ethyl]-, 1,1-dimethylethylester
• MFCD24468676
• CS-0158296
• W18580
• AS-67517
• EN300-141144
• 165196-44-1
• SCHEMBL12318662
• AKOS030094153
• tert-butyl N-[2-(prop-2-enamido)ethyl]carbamate
• tert-butyl N-[2-(prop-2-enoylamino)ethyl]carbamate
• N-[2-(Boc-amino)ethyl]acrylamide
• Tert-butyl(2-acrylamidoethyl)carbamate
• Tert-butyl (2-acrylamidoethyl)carbamate
• SY155576
• t-Butyl (2-acrylamidoethyl)carbamate
• N-boc-aminoethyl acrylamide
• tert-butyl N-2-(prop-2-enamido)ethylcarbamate

• MDL： MFCD24468676
• Inchi： 1S/C10H18N2O3/c1-5-8(13)11-6-7-12-9(14)15-10(2,3)4/h5H,1,6-7H2,2-4H3,(H,11,13)(H,12,14)
• InChI Key： SXIILERIAIKHJG-UHFFFAOYSA-N
• SMILES： O(C(NCCNC(C=C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 214.13184
• Monoisotopic Mass: 214.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 397.4±34.0 °C at 760 mmHg
• Flash Point: 194.1±25.7 °C
• PSA: 67.43
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

tert-butyl N-2-(prop-2-enamido)ethylcarbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl N-2-(prop-2-enamido)ethylcarbamate

Comprehensive Guide to tert-butyl N-2-(prop-2-enamido)ethylcarbamate (CAS No. 165196-44-1): Properties, Applications, and Industry Insights

tert-butyl N-2-(prop-2-enamido)ethylcarbamate (CAS No. 165196-44-1) is a specialized organic compound widely recognized in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butyl carbamate group and a prop-2-enamido moiety, makes it a versatile intermediate for synthesizing peptides, polymers, and drug candidates. With the growing demand for high-purity chemical intermediates, this compound has garnered significant attention in both academic and industrial settings.

The compound’s CAS No. 165196-44-1 serves as a critical identifier in regulatory and procurement processes, ensuring traceability and compliance. Researchers often search for "tert-butyl N-2-(prop-2-enamido)ethylcarbamate synthesis" or "CAS 165196-44-1 applications," reflecting its relevance in drug discovery and material science. Recent trends highlight its utility in bioconjugation and click chemistry, aligning with the rise of targeted drug delivery systems and biocompatible materials.

From a structural perspective, the tert-butyl group enhances stability, while the prop-2-enamido functionality allows for further functionalization via Michael addition or radical polymerization. This dual reactivity makes it a preferred choice for designing customizable scaffolds in medicinal chemistry. Notably, its compatibility with solid-phase peptide synthesis (SPPS) has been explored in recent studies, addressing the need for efficient peptide modifications.

In the context of green chemistry, tert-butyl N-2-(prop-2-enamido)ethylcarbamate has been investigated for its potential in solvent-free reactions and catalytic processes. These advancements resonate with the industry’s shift toward sustainable synthesis, a topic frequently queried in scientific databases and patent filings. Additionally, its role in proteomics research underscores its value in biomarker discovery and protein engineering.

For quality assurance, analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify the purity of CAS No. 165196-44-1. Suppliers often emphasize GMP-compliant production to meet the stringent requirements of pharmaceutical-grade intermediates. This aligns with the increasing consumer focus on "reliable chemical suppliers" and "batch-to-batch consistency," as evidenced by search engine analytics.

Looking ahead, the demand for tert-butyl N-2-(prop-2-enamido)ethylcarbamate is expected to rise, driven by innovations in biologics and smart materials. Its adaptability in crosslinking reactions and surface modifications positions it as a key player in emerging technologies. Researchers and manufacturers alike are encouraged to explore its potential further, leveraging its multifunctional properties for next-generation applications.